Cas no 868680-84-6 (Metazosulfuron)

• Product Name: Metazosulfuron
• CAS No: 868680-84-6
• Molecular Formula: C₁₅H₁₈ClN₇O₇S
• Molecular Weight: 475.8641
• CID: 1863728
• PubChem ID: 11634286

Metazosulfuron Properties

Names and Identifiers

• 3-chloro-N-[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]-1-methyl-4-(5-methyl-5,6-dihydro-1,4,2-dioxazin-3-yl)-1H-pyrazole-5-sulfonamide
• 1H-pyrazo<wbr>
• 3-Chlor-N<wbr>
• 3-Chloro-<wbr>
• metazosulfuron
• T6ON DN BUTJ E1 C- DT5NNJ A1 CG ESWMVM- BT6N CNJ DO1 FO1
• Metazosulfuron 100 microg/mL in Acetonitrile
• 1ST22855
• 868680-84-6
• CHEBI:228164
• UNII-GYS2WZ5UBD
• 1H-Pyrazole-5-sulfonamide, 3-chloro-4-(5,6-dihydro-5-methyl-1,4,2-dioxazin-3-yl)-N-[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]-1-methyl-; 3-Chloro-N-[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]-1-methyl-4-(5-methyl-5,6-dihydro-1,4,2-dioxazin-3-yl)-1H-pyrazole-5-sulfonamide; Metazosulfuron; NC 620
• RAC-3-chloro-N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)-1-methyl-4-((5R)-5-methyl-5,6-dihydro-1,4,2-dioxazin-3-yl)-1H-pyrazole-5-sulfonamide
• IXWKBUKANTXHJH-UHFFFAOYSA-N
• GYS2WZ5UBD
• 3-Chloro-4-((5RS)-5,6-dihydro-5-methyl-1,4,2-dioxazin-3-yl)-N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)-1-methyl-1H-pyrazole-5-sulfonamide
• Metazosulfuron [ISO]
• 3-Chloro-4-(5,6-dihydro-5-methyl-1,4,2-dioxazin-3-yl)-N-(((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)-1-methyl-1H-pyrazole-5-sulfonamide
• SCHEMBL2776209
• 1-((3-Chloro-4-((5RS)-5,6-dihydro-5-methyl-1,4,2-dioxazin-3-yl)-1-methyl-1H-pyrazol-5-yl)sulfonyl)-3-(4,6-dimethoxypyrimidin-2-yl)urea
• 3-Chloro-N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)-1-methyl-4-(5-methyl-5,6-dihydro-1,4,2-dioxazin-3-yl)-1H-pyrazole-5-sulfonamide
• 1-[5-chloro-2-methyl-4-(5-methyl-5,6-dihydro-1,4,2-dioxazin-3-yl)pyrazol-3-yl]sulfonyl-3-(4,6-dimethoxypyrimidin-2-yl)urea
• -Chloro-4-((5RS)-5,6-dihydro-5-methyl-1,4,2-dioxazin-3-yl)-N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)-1-methyl-1H-pyrazole-5-sulfonamide

• InChIKey： IXWKBUKANTXHJH-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H18ClN7O7S/c1-7-6-29-21-12(30-7)10-11(16)20-23(2)13(10)31(25,26)22-15(24)19-14-17-8(27-3)5-9(18-14)28-4/h5,7H,6H2,1-4H3,(H2,17,18,19,22,24)
• SMILES： CC1CON=C(O1)C2=C(N(N=C2Cl)C)S(=O)(=O)NC(=O)NC3=NC(=CC(=N3)OC)OC

Computed Properties

• Exact Mass: 475.0676948g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 6
• Monoisotopic Mass: 475.0676948g/mol
• Heavy Atom Count: 31
• Complexity: 770
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 177Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Sulfonylureas Pyrimidinyl-2-sulfonylureas